Cas no 2940869-94-1 (trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride)

• Product Name: trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride
• CAS No: 2940869-94-1
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6800827
• PubChem ID: 170907595
• Update Time: 2025-10-31

trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2940869-94-1
• TRANS-6-PHENYLPIPERIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
• G15274
• trans-6-phenylpiperidine-3-carboxylic acid;hydrochloride
• trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c14-12(15)10-6-7-11(13-8-10)9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2,(H,14,15);1H/t10-,11+;/m0./s1
• InChI Key： MCAOZKBVWBJGKU-VZXYPILPSA-N
• SMILES： Cl.OC([C@@H]1CN[C@@H](C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride

Introduction to trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride (CAS No. 2940869-94-1)

The compound trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride, identified by the CAS number 2940869-94-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations and research applications.

In recent years, there has been a growing interest in piperidine derivatives due to their potential as pharmacological agents. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, provides a unique framework for modulating biological targets. Specifically, trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride has garnered attention for its role in the development of novel therapeutic agents. Its molecular structure allows for interactions with multiple biological pathways, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of a phenyl group at the 6-position and a carboxylic acid moiety at the 3-position enhances its binding affinity to specific receptors, which is crucial for developing effective treatments for conditions such as depression, anxiety, and Parkinson's disease. Recent studies have highlighted the compound's ability to interact with serotonin receptors, suggesting its utility in developing serotonergic drugs.

The hydrochloride salt form of trans-6-Phenylpiperidine-3-carboxylic acid offers several advantages over its free base form. The addition of a chloride ion improves solubility in aqueous solutions, facilitating its use in intravenous and oral formulations. This enhanced solubility is particularly important for drug delivery systems where bioavailability is a critical factor. Furthermore, the hydrochloride salt provides greater stability under various storage conditions, reducing degradation and extending shelf life.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying potential drug candidates. trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride has been utilized in these computational studies to evaluate its binding affinity to various biological targets. Molecular docking simulations have shown that this compound can effectively interact with enzymes and receptors involved in metabolic pathways and neural signaling. These findings support its potential as a lead compound for further medicinal chemistry optimization.

The synthesis of trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex piperidine ring system. These synthetic approaches not only enhance efficiency but also minimize byproduct formation, contributing to a more sustainable production process.

In conclusion, trans-6-Phenylpiperidine-3-carboxylic acid;hydrochloride (CAS No. 2940869-94-1) is a promising compound with significant applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for modulating neurological pathways, offering potential benefits in treating various disorders. The hydrochloride salt form enhances its utility by improving solubility and stability, making it more suitable for clinical applications. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.